Cas no 1185294-95-4 ([1-(3-Isobutyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride)

• Product Name: [1-(3-Isobutyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride
• CAS No: 1185294-95-4
• MF: C₈H₁₆ClN₃O
• MW: 205.685140609741
• MDL: MFCD09864306
• CID: 4576162
• Update Time: 2025-06-13

[1-(3-Isobutyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[3-(2-methylpropyl)-1,2,4-oxadiazol-5-yl]ethanamine:hydrochloride
• [1-(3-Isobutyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride

• MDL： MFCD09864306
• Inchi： 1S/C8H15N3O.ClH/c1-5(2)4-7-10-8(6(3)9)12-11-7;/h5-6H,4,9H2,1-3H3;1H
• InChI Key： WEUCDSZRZWCHOX-UHFFFAOYSA-N
• SMILES： C(C1=NOC(C(N)C)=N1)C(C)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Additional information on [1-(3-Isobutyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride

Professional Introduction to [1-(3-Isobutyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride (CAS No. 1185294-95-4)

[1-(3-Isobutyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1185294-95-4, has garnered attention due to its potential applications in drug development and therapeutic interventions. The molecular structure of this compound incorporates a [3-isobutyl-1,2,4-oxadiazol-5-yl] moiety, which is a key feature contributing to its pharmacological relevance.

The [3-isobutyl-1,2,4-oxadiazol-5-yl] group is a heterocyclic aromatic ring system that is known for its stability and interaction with biological targets. This moiety has been extensively studied for its role in modulating various biological pathways, making it a valuable component in the design of novel pharmaceutical agents. The presence of the isobutyl substituent further enhances the compound's lipophilicity, which can influence its absorption and distribution within the body.

[1-(3-Isobutyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride is particularly of interest in the context of developing treatments for neurological and inflammatory disorders. Recent research has highlighted the compound's potential as an inhibitor of specific enzymes and receptors involved in these conditions. For instance, studies have demonstrated that this compound can interact with neurotransmitter receptors, potentially leading to therapeutic effects in disorders such as depression and anxiety.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into injectable or oral medications. This property is crucial for ensuring efficient drug delivery and bioavailability. The compound's stability under various storage conditions also makes it a practical candidate for clinical trials and commercial pharmaceutical products.

One of the most compelling aspects of [1-(3-isobutyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride is its mechanism of action. Unlike many traditional pharmaceuticals that target a single pathway or receptor, this compound exhibits multifaceted interactions. This polypharmacological approach can lead to more comprehensive therapeutic outcomes and may reduce the likelihood of resistance development.

Current research is exploring the compound's efficacy in preclinical models of inflammation and neurodegeneration. Preliminary findings suggest that [1-(3-isobutyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride can modulate inflammatory cytokine production and protect against neuronal damage. These effects are particularly promising for conditions such as rheumatoid arthritis and Alzheimer's disease.

The synthesis of [1-(3-isobutyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures that the final product meets stringent quality standards.

In conclusion, [1-(3-isobutyl-1,2,4-oxadiazol-5-ylyl)ethyl]amine hydrochloride represents a promising candidate for further development in pharmaceutical applications. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action, this compound holds significant potential for addressing unmet medical needs.